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Synthesis and Analytical Protocol

For researchers, a key reaction is the oxidation of nicotinyl alcohol to nicotinic acid. The protocol below

details a modern electrochemical method suitable for continuous processing.

e Experimental Objective: To oxidize nicotinyl alcohol to nicotinic acid using a heterogeneous nickel
oxyhydroxide (NiOOH) catalyst in an electrochemical flow system [1].

o Key Advantages: This method avoids homogeneous catalysts, simplifies downstream purification,
minimizes process mass intensity, and is amenable to continuous manufacturing [1].
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Electrochemical oxidation workflow for converting nicotinyl alcohol to nicotinic acid.

Recent Research and Derivative Development

Recent patent activity indicates that nicotinyl alcohol serves as a valuable chemical scaffold for developing

new therapeutic agents.
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¢ Novel Ether Derivatives: A 2022 patent (US10975049B2) discloses novel nicotinyl alcohol ether
derivatives. These compounds are investigated for treating serious diseases by targeting the B7-H1
antigen [2].

e Therapeutic Targets: The specified claims include using these derivatives for treating various
cancers, such as breast cancer and lung cancer [2]. This highlights a modern research direction
moving beyond the compound's traditional vascular uses.

Clinical and Pharmacological Details

Mechanism of Action Pathway

The vasodilatory effect of nicotinyl alcohol involves a direct action on blood vessels, as illustrated below.

Nicotinyl Alcohol Blood Vessel Stimulates Relaxation of Vasodilation Improved Blood Flow
(Administered) (Peripheral) Nitric Oxide (NO) Production Vascular Smooth Muscle (Widening of Vessels) Decreased Vascular Resistance
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Proposed signaling pathway for nicotinyl alcohol-induced vasodilation.

Pharmacokinetics and Safety

While comprehensive pharmacokinetic data (absorption, distribution, metabolism, excretion) is limited in the

searched literature, available clinical information is summarized below.

Parameter Details

Common Side Cutaneous flushing (face/upper thorax), warmth, redness; generally mild and
Effects transient [3] [4].

Other Adverse Dizziness, headache, gastrointestinal disturbances (nausea, diarrhea) [4].
Reactions
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Parameter Details

Important History of peptic ulcers, liver disease, gout; known allergy to niacin or related
Contraindications compounds [4].

Drug Interactions May potentiate hypotensive effects of antihypertensive drugs. Concurrent use

with statins may increase risk of myopathy. Can heighten bleeding risk with
anticoagulants/antiplatelet drugs [4].

Special Populations Safety in pregnant or breastfeeding women is not fully established; consult
healthcare provider [4].

Status and Future Directions

¢ Regulatory Status: Nicotinyl alcohol is identified as an approved and experimental drug in
chemical databases, though it is not widely used in current mainstream therapy [5] [6].
e Research Trajectory: The primary research focus has shifted from direct clinical use of the parent
compound to its role as:
o A chemical intermediate in efficient synthetic processes (e.g., electrochemical oxidation) [1].
o A core scaffold for designing novel bioactive molecules with potential in oncology [2].

In summary, nicotinyl alcohol is a well-characterized vasodilator with historical clinical use. Its current
scientific value lies significantly in its utility in green chemistry synthesis and as a building block for

developing new therapeutic agents, particularly in oncology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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